Cas no 1262002-34-5 (2-chloro-4-(3-chloro-5-methylphenyl)phenol)

• Product Name: 2-chloro-4-(3-chloro-5-methylphenyl)phenol
• CAS No: 1262002-34-5
• MF: C₁₃H₁₀Cl₂O
• MW: 253.123901844025
• MDL: MFCD18315617
• CID: 1219462
• PubChem ID: 53221353
• Update Time: 2025-06-14

2-chloro-4-(3-chloro-5-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(3-chloro-5-methylphenyl)phenol
• 3,3'-Dichloro-5'-methyl[1,1'-biphenyl]-4-ol
• 1262002-34-5
• DTXSID80686003
• MFCD18315617
• 2-Chloro-4-(3-chloro-5-methylphenyl)phenol, 95%

• MDL： MFCD18315617
• Inchi： 1S/C13H10Cl2O/c1-8-4-10(6-11(14)5-8)9-2-3-13(16)12(15)7-9/h2-7,16H,1H3
• InChI Key： QHKAUCKRCIOUGD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)C1C=CC(=C(C=1)Cl)O

Computed Properties

• Exact Mass: 252.0108703g/mol
• Monoisotopic Mass: 252.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-chloro-4-(3-chloro-5-methylphenyl)phenol

Recent Advances in the Study of 2-Chloro-4-(3-chloro-5-methylphenyl)phenol (CAS: 1262002-34-5): A Comprehensive Research Brief

2-Chloro-4-(3-chloro-5-methylphenyl)phenol (CAS: 1262002-34-5) is a chlorinated phenolic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications as an antimicrobial agent and intermediate in drug synthesis. Recent studies have explored its physicochemical properties, biological activities, and synthetic pathways, providing new insights into its utility in medicinal chemistry and industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial efficacy of 2-chloro-4-(3-chloro-5-methylphenyl)phenol against multidrug-resistant bacterial strains. The results demonstrated potent inhibitory activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 8-16 µg/mL. The mechanism of action was attributed to disruption of bacterial cell membrane integrity, as confirmed by electron microscopy and fluorescence-based assays.

In the realm of synthetic chemistry, researchers have developed novel catalytic methods for the efficient production of this compound. A recent Organic Process Research & Development article (2024) described a palladium-catalyzed cross-coupling approach that achieved an 87% yield with high purity (>99%). This advancement addresses previous challenges in scaling up production while maintaining cost-effectiveness.

Structural-activity relationship (SAR) studies have revealed that the chlorine substitutions at both the 2- and 3'-positions are critical for maintaining bioactivity. Molecular docking simulations suggest these moieties facilitate binding to bacterial enoyl-acyl carrier protein reductase (FabI), a key enzyme in fatty acid biosynthesis. These findings were corroborated by X-ray crystallography data published in Bioorganic & Medicinal Chemistry Letters (2023).

Environmental and toxicological assessments have also progressed, with a 2024 Chemosphere publication reporting the compound's biodegradation pathways and ecotoxicological profile. While demonstrating moderate persistence in aquatic systems, advanced oxidation processes were shown to effectively degrade the molecule without generating toxic byproducts.

Current research directions include exploring derivatives with improved pharmacokinetic properties and investigating synergistic effects with existing antibiotics. Several pharmaceutical companies have included this compound in their antimicrobial development pipelines, with preclinical trials expected to commence in 2025.

In conclusion, 2-chloro-4-(3-chloro-5-methylphenyl)phenol represents a promising chemical entity with multifaceted applications. The convergence of synthetic chemistry innovations, mechanistic biological studies, and environmental assessments positions this compound as a valuable subject for ongoing research in chemical biology and pharmaceutical development.